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Introduction
RG-102240, also known as RheoSwitch® Ligand 1 (RSL1), is a synthetic, non-steroidal

ecdysone receptor (EcR) agonist.[1] It has been utilized as a potent and specific inducer for

gene expression in systems employing a modified ecdysone receptor. This technical guide

provides an in-depth overview of RG-102240, including its mechanism of action, supplier

information, and a generalized experimental framework for its application in research.

Supplier and Purchasing Information
RG-102240 was previously available from major life science suppliers such as R&D Systems

and Tocris Bioscience; however, this product has been discontinued by these vendors.[1][2]

Several smaller chemical suppliers may still list RG-102240, though availability for research

purposes may be limited. Researchers interested in acquiring this compound may need to

investigate custom synthesis or inquire with companies specializing in rare chemicals.

Core Mechanism of Action: The Ecdysone-Inducible
System
RG-102240 functions as a chemical inducer in a bipartite gene expression system that hijacks

the molecular machinery of insect metamorphosis. The natural ligand for this system is the
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insect steroid hormone 20-hydroxyecdysone (20E).[3] RG-102240 mimics the action of 20E to

control the expression of a target gene.

The key components of this system are:

A Modified Ecdysone Receptor (EcR): A chimeric receptor, often composed of the ligand-

binding domain of an insect EcR, a DNA-binding domain from another protein (like GAL4),

and a transcriptional activation domain (like VP16).

A Heterodimeric Partner: The Ultraspiracle protein (USP) or its vertebrate homolog, the

Retinoid X Receptor (RXR).

An Inducible Promoter: A promoter sequence containing Ecdysone Response Elements

(EcREs) that is placed upstream of the gene of interest.

Upon introduction into the system, RG-102240 binds to the EcR, inducing a conformational

change that promotes the formation of a heterodimer with USP/RXR. This complex then binds

to the EcREs in the promoter, driving the transcription of the downstream gene. This system is

noted for its low basal activity in the absence of the inducer and the high levels of gene

expression achieved upon induction.

Signaling Pathway
The signaling cascade initiated by RG-102240 to induce gene expression is a direct pathway

involving receptor dimerization and transcriptional activation.
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RG-102240 Induced Gene Expression Pathway

Physicochemical Properties
A summary of the key physicochemical properties of RG-102240 is provided in the table below.

Property Value

Molecular Weight 382.5 g/mol

Molecular Formula C₂₃H₃₀N₂O₃

CAS Number 162326-49-0

Synonyms
RSL1, N'-tert-butyl-N'-(3,5-dimethylbenzoyl)-2-

ethyl-3-methoxybenzohydrazide

Solubility Soluble in DMSO

Purity ≥98% (as per former suppliers)

Experimental Protocols
While specific, detailed experimental protocols for RG-102240 are not readily available due to

its discontinued status, a generalized workflow for using an ecdysone-inducible system is

outlined below. Researchers should optimize concentrations and incubation times based on

their specific cell type or model organism.

General Experimental Workflow for Inducible Gene
Expression

Cell Line/Organism Preparation:

Transfect or generate a stable cell line (or transgenic organism) that co-expresses the

chimeric ecdysone receptor and the gene of interest under the control of an EcRE-

containing promoter.
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Include appropriate controls, such as cells expressing the reporter construct but not the

receptor, and cells with the complete system but not treated with the inducer.

Preparation of RG-102240 Stock Solution:

Dissolve RG-102240 in a suitable solvent, such as DMSO, to create a high-concentration

stock solution (e.g., 10-100 mM).

Store the stock solution at -20°C as recommended by former suppliers.

Induction of Gene Expression:

Culture the engineered cells or organisms under standard conditions.

Dilute the RG-102240 stock solution in culture medium to the desired final concentration.

The optimal concentration should be determined empirically through a dose-response

experiment.

Replace the existing medium with the medium containing RG-102240.

Incubation:

Incubate the cells or organisms for a sufficient period to allow for transcription and

translation of the target gene. The incubation time will vary depending on the gene of

interest and the experimental endpoint (e.g., 24-72 hours).

Analysis of Gene Expression:

Harvest the cells or tissues at the end of the incubation period.

Analyze the expression of the gene of interest using appropriate techniques, such as:

Quantitative PCR (qPCR): To measure mRNA levels.

Western Blotting or ELISA: To measure protein levels.

Enzyme Activity Assays: If the expressed protein is an enzyme.

Fluorescence Microscopy or Flow Cytometry: If the expressed protein is fluorescent.
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Generalized Experimental Workflow
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Concluding Remarks
RG-102240 represents a valuable tool for the precise control of gene expression in research

settings. While its discontinued status from major suppliers presents a logistical challenge, the

underlying ecdysone-inducible technology remains a powerful and well-validated system. The

information provided in this guide serves as a comprehensive resource for researchers

interested in the application of this technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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